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Foreword

1-Phenylcyclopentanamine, a molecule of significant interest within medicinal chemistry and
synthetic organic chemistry, presents a unique structural scaffold. Its combination of a rigid
cyclopentyl ring and an aromatic phenyl group attached to a quaternary amine-bearing carbon
atom makes it a valuable building block for the development of novel chemical entities. This
guide provides a comprehensive technical overview of 1-Phenylcyclopentanamine, detailing
its chemical identity, physical properties, synthesis, spectroscopic characterization, safety
protocols, and its emerging role in the landscape of drug discovery. The information herein is
curated to empower researchers with the foundational knowledge required to effectively utilize
this compound in their scientific endeavors.

Chemical Identity and Physical Properties

1-Phenylcyclopentanamine is a cyclic primary amine. The core structure consists of a
cyclopentane ring where one of the carbon atoms is substituted with both a phenyl group and
an amino group.

CAS Number:

e 17380-74-4 (for the free base)[1]
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¢ 5296-90-2 (for the hydrochloride salt)[2]
Molecular Formula: C11HisN[1]
Molecular Weight: 161.25 g/mol [1]

Structure:
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Reduction (e.g., LiAIH4)
1-Phenylcyclopentanecarbonitrile or Hydrolysis then Curtius/Hofmann rearrangement l-PhenyIcycIopentanamine]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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